Cas no 21972-94-1 (Lumazine, 8-propyl-)
Lumazine, 8-propyl- structure
Product Name:Lumazine, 8-propyl-
CAS No:21972-94-1
MF:C9H10N4O2
MW:206.20130109787
CID:2657245
Update Time:2023-08-06
Lumazine, 8-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Lumazine, 8-propyl-
- 8-Propyllumazine
- LJWVRVHPFWSAFE-UHFFFAOYSA-N
- 8-Propyl-2,4(3H,8H)-pteridinedione #
-
- Inchi: 1S/C9H10N4O2/c1-2-4-13-5-3-10-6-7(13)11-9(15)12-8(6)14/h3,5H,2,4H2,1H3,(H,12,14,15)
- InChI Key: LJWVRVHPFWSAFE-UHFFFAOYSA-N
- SMILES: O=C1C2C(=NC(N1)=O)N(C=CN=2)CCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 408
- Topological Polar Surface Area: 74.1
Lumazine, 8-propyl- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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